Cas no 1226186-71-5 (2,2-Dimethyl-1-(3-(trifluoromethyl)phenyl)propan-1-ol)

• Product Name: 2,2-Dimethyl-1-(3-(trifluoromethyl)phenyl)propan-1-ol
• CAS No: 1226186-71-5
• MF: C₁₂H₁₅F₃O
• MW: 232.242114305496
• CID: 6792646
• PubChem ID: 62393408
• Update Time: 2025-10-31

2,2-Dimethyl-1-(3-(trifluoromethyl)phenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl-1-(3-(trifluoromethyl)phenyl)propan-1-ol
• AKOS011680399
• 1226186-71-5
• MFCD16316339

• Inchi： 1S/C12H15F3O/c1-11(2,3)10(16)8-5-4-6-9(7-8)12(13,14)15/h4-7,10,16H,1-3H3
• InChI Key： NZJQOJUCRMUMJX-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(C(C)(C)C)O)(F)F

Computed Properties

• Exact Mass: 232.10749958g/mol
• Monoisotopic Mass: 232.10749958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 2,2-Dimethyl-1-(3-(trifluoromethyl)phenyl)propan-1-ol

Recent Advances in the Study of 2,2-Dimethyl-1-(3-(trifluoromethyl)phenyl)propan-1-ol (CAS: 1226186-71-5)

2,2-Dimethyl-1-(3-(trifluoromethyl)phenyl)propan-1-ol (CAS: 1226186-71-5) is a fluorinated organic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceuticals targeting central nervous system (CNS) disorders and inflammatory diseases. This research briefing aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential clinical applications.

One of the most notable advancements in the study of 2,2-Dimethyl-1-(3-(trifluoromethyl)phenyl)propan-1-ol is its application in the synthesis of GABA_A receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity for the benzodiazepine binding site of GABA_A receptors, suggesting potential anxiolytic and sedative effects. The study utilized molecular docking and in vitro assays to validate these interactions, paving the way for further optimization of this scaffold for CNS drug development.

In addition to its CNS applications, recent research has also investigated the anti-inflammatory properties of 2,2-Dimethyl-1-(3-(trifluoromethyl)phenyl)propan-1-ol derivatives. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of this compound inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. These findings suggest its potential utility in the treatment of chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic accessibility of 2,2-Dimethyl-1-(3-(trifluoromethyl)phenyl)propan-1-ol has also been a focus of recent studies. A 2023 publication in Organic Process Research & Development described an optimized, scalable synthesis route for this compound, emphasizing its cost-effectiveness and environmental sustainability. The authors highlighted the use of green chemistry principles, such as catalytic hydrogenation and solvent recycling, to minimize waste and improve yield.

Despite these promising developments, challenges remain in the clinical translation of 2,2-Dimethyl-1-(3-(trifluoromethyl)phenyl)propan-1-ol-based therapeutics. Pharmacokinetic studies indicate that the compound's bioavailability and metabolic stability may require further optimization. Ongoing research is exploring prodrug strategies and formulation technologies to address these limitations. Future directions include in vivo efficacy studies and toxicological evaluations to assess its safety profile.

In conclusion, 2,2-Dimethyl-1-(3-(trifluoromethyl)phenyl)propan-1-ol (CAS: 1226186-71-5) represents a versatile scaffold with significant potential in drug discovery. Its applications span CNS modulation, anti-inflammatory therapy, and beyond, supported by robust synthetic methodologies. Continued research efforts are expected to unlock its full therapeutic potential, making it a compound of enduring interest in the chemical biology and pharmaceutical communities.